Cas no 61545-24-2 (1,2-Ethanediamine, N-(3,5-dimethylphenyl)-N'-phenyl-)
61545-24-2 structure
Product Name:1,2-Ethanediamine, N-(3,5-dimethylphenyl)-N'-phenyl-
CAS No:61545-24-2
MF:C16H20N2
MW:240.343403816223
CID:475477
PubChem ID:21312027
Update Time:2025-04-19
1,2-Ethanediamine, N-(3,5-dimethylphenyl)-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N-(3,5-dimethylphenyl)-N'-phenyl-
- N'-(3,5-dimethylphenyl)-N-phenylethane-1,2-diamine
- SCHEMBL11527382
- 61545-24-2
- DTXSID40612202
- N~1~-(3,5-Dimethylphenyl)-N~2~-phenylethane-1,2-diamine
-
- Inchi: 1S/C16H20N2/c1-13-10-14(2)12-16(11-13)18-9-8-17-15-6-4-3-5-7-15/h3-7,10-12,17-18H,8-9H2,1-2H3
- InChI Key: JPTKOVXQKKFIGV-UHFFFAOYSA-N
- SMILES: N(C1C=C(C)C=C(C)C=1)CCNC1C=CC=CC=1
Computed Properties
- Exact Mass: 240.1628
- Monoisotopic Mass: 240.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, N-(3,5-dimethylphenyl)-N'-phenyl- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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